Cas no 1046079-23-5 (Tert-butyl 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate
• CAS No: 1046079-23-5
• MF: C₁₂H₁₉N₃O₃S
• MW: 285.36256146431
• MDL: MFCD28397358
• CID: 5042265
• PubChem ID: 119030903
• Update Time: 2023-08-25

Tert-butyl 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate
• Z2065464307
• tert-butyl 3-(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)piperidine-1-carboxylate
• Tert-butyl 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate

• MDL： MFCD28397358
• Inchi： 1S/C12H19N3O3S/c1-12(2,3)18-11(16)15-6-4-5-8(7-15)9-13-14-10(19)17-9/h8H,4-7H2,1-3H3,(H,14,19)
• InChI Key： NTCAZAMJBGQMNP-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CN(C(=O)OC(C)(C)C)CCC2)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 417
• XLogP3: 1.7
• Topological Polar Surface Area: 95.2